Cas no 1805681-45-1 (1-(5-Chloro-2-(difluoromethoxy)phenyl)propan-2-one)

1-(5-Chloro-2-(difluoromethoxy)phenyl)propan-2-one is a specialized organic compound featuring a chloro-substituted phenyl ring and a difluoromethoxy functional group, coupled with a propan-2-one moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and difluoromethoxy groups enhances its electronic properties, facilitating selective transformations in complex molecular frameworks. Its well-defined chemical profile ensures consistent performance in synthetic applications, particularly in the development of bioactive molecules. The compound's stability under standard handling conditions further underscores its utility in research and industrial processes requiring precise structural modifications.
1-(5-Chloro-2-(difluoromethoxy)phenyl)propan-2-one structure
1805681-45-1 structure
Product Name:1-(5-Chloro-2-(difluoromethoxy)phenyl)propan-2-one
CAS No:1805681-45-1
MF:C10H9ClF2O2
MW:234.627069234848
CID:6147816
PubChem ID:118841577
Update Time:2025-10-21

1-(5-Chloro-2-(difluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1805681-45-1
    • 1-(5-Chloro-2-(difluoromethoxy)phenyl)propan-2-one
    • 1-[5-chloro-2-(difluoromethoxy)phenyl]propan-2-one
    • EN300-1940540
    • Inchi: 1S/C10H9ClF2O2/c1-6(14)4-7-5-8(11)2-3-9(7)15-10(12)13/h2-3,5,10H,4H2,1H3
    • InChI Key: NRJZRPICTKCZRV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)CC(C)=O)OC(F)F

Computed Properties

  • Exact Mass: 234.0259135g/mol
  • Monoisotopic Mass: 234.0259135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų

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1-(5-Chloro-2-(difluoromethoxy)phenyl)propan-2-one Related Literature

Additional information on 1-(5-Chloro-2-(difluoromethoxy)phenyl)propan-2-one

1-(5-Chloro-2-(difluoromethoxy)phenyl)propan-2-one: A Comprehensive Overview

1-(5-Chloro-2-(difluoromethoxy)phenyl)propan-2-one, also known by its CAS registry number CAS No. 1805681-45-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a propanone functional group attached to a substituted phenyl ring. The phenyl ring is further substituted with a chlorine atom at the 5-position and a difluoromethoxy group at the 2-position, making it a versatile molecule with potential applications in drug discovery and material science.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic aromatic substitution and ketone formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

The structural features of 1-(5-Chloro-2-(difluoromethoxy)phenyl)propan-2-one make it an attractive candidate for various applications. In pharmacology, this compound has shown potential as a lead molecule for the development of new drugs targeting specific biological pathways. For instance, studies have demonstrated its ability to modulate enzyme activity, making it a promising candidate for anti-inflammatory and anticancer therapies.

In addition to its pharmacological applications, this compound has also been investigated for its role in material science. The presence of electron-withdrawing groups such as chlorine and difluoromethoxy enhances the molecule's stability and reactivity, making it suitable for use in advanced materials like polymers and coatings. Recent research has focused on its ability to act as a precursor in the synthesis of novel materials with tailored properties.

The latest studies on this compound have delved into its environmental impact and biodegradability. Understanding its behavior in different environmental conditions is crucial for assessing its safety and sustainability. Researchers have employed computational modeling techniques to predict its environmental fate, providing valuable insights into its potential risks and benefits.

In conclusion, 1-(5-Chloro-2-(difluoromethoxy)phenyl)propan-2-one (CAS No. 1805681-45-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new possibilities, this compound is poised to make significant contributions to both academic and industrial sectors.

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